Cas no 13341-72-5 (2(4H)-Benzofuranone,5,6,7,7a-tetrahydro-3,6-dimethyl-)

2(4H)-Benzofuranone,5,6,7,7a-tetrahydro-3,6-dimethyl- Properties

Names and Identifiers

• 2(4H)-Benzofuranone,5,6,7,7a-tetrahydro-3,6-dimethyl-
• C10H14O2
• menthalactone
• 2,2'-Iminostilbense
• 3,6-dimethyl-5,6,7,7a-tetrahydro-4H-benzofuran-2-one
• dibenzazepine
• Iminostilben
• Minostilbene
• mintlactone
• o,o'-Iminostilbene
• R-FMOC
• 5,6,7,7a-tetrahydro-3,6-dimethyl-2(4h)-benzofuranon
• FEMA 3764
• Fema no. 3764
• Einecs 236-390-6
• DIMETHYLTETRAHYDROBENZOFURANONE
• 3,6-Dimethyl-5,6,7,7a-tetrahydrobenzofuran-2(4H)-one
• 5,6,7,7a-tetrahydro-3,6-dimethyl-2(4H)-Benzofuranone
• MINT LACTONE
• MENTHALACTONE 99+%
• +Expand

• MDL： MFCD28100461
• InChIKey： NOSVNHVKMHWUAI-UHFFFAOYSA-N
• Inchi： 1S/C10H14O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h6,9H,3-5H2,1-2H3
• SMILES： CC1=C2CCC(C)CC2OC1=O

Computed Properties

• Exact Mass: 166.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.09938
• Heavy Atom Count: 12
• Complexity: 253
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.90420
• PSA: 26.30000
• Refractive Index: n20/D 1.498-1.502
  n20/D 1.5(lit.)
• Boiling Point: 87-89 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• FEMA: 3764 | MINTLACTONE
• Optical Activity: [α]20/D −35°, neat
• Density: 1.058 g/mL at 25 °C(lit.)